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Compound of Interest

Compound Name: Iox2 sodium

Cat. No.: B15576147 Get Quote

Disclaimer: A specific, official Safety Data Sheet (SDS) for Iox2 sodium is not widely available

in public databases. This guide is constructed based on the known hazards of the parent

compound, IOX2, general safety protocols for novel sodium salts, and best practices for

handling potentially hazardous research chemicals.[1] It is imperative to obtain and

meticulously review the supplier-specific SDS for Iox2 sodium before any handling, storage, or

disposal. This document is intended to supplement, not replace, the official SDS.

Essential Safety and Logistical Information
Iox2 sodium is the sodium salt of IOX2, a potent inhibitor of prolyl hydroxylase domain 2

(PHD2).[2][3] The parent compound, IOX2, is classified as acutely toxic (Oral, Category 3).[4]

While the salt form may have different physical properties, such as increased aqueous

solubility, it should be handled with the same or greater level of caution.[2] Assume the

compound is a white to off-white powdered solid that may be hygroscopic (absorbs moisture

from the air) and light-sensitive.[5]

Core Hazards:

Acute Toxicity: Assumed to be toxic if swallowed, inhaled, or absorbed through the skin,

based on the parent compound.[4]

Skin and Eye Irritation: May cause serious skin and eye irritation or damage.[5]

Respiratory Hazard: Inhalation of dust may be harmful.
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Unknown Reactivity: As a novel compound, its full reactivity profile is unknown. It is prudent

to treat it as potentially reactive with common laboratory reagents until proven otherwise.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to minimize exposure.[1] All personnel must be

trained on the proper use, removal, and disposal of PPE.

PPE Category
Recommended Equipment &
Specifications

Eye & Face Protection

Chemical safety goggles meeting ANSI Z87.1

standards are mandatory.[6] A full-face shield

must be worn over goggles when there is any

risk of splash or dust generation, such as during

weighing or solution preparation.[6][7]

Hand Protection

Chemical-resistant nitrile gloves are required for

handling small quantities.[8] Inspect gloves for

punctures or degradation before each use. For

extended handling or when working with larger

quantities, consider double-gloving. Change

gloves immediately upon contamination.

Body Protection

A flame-retardant laboratory coat is required.[8]

[9] Ensure the coat is fully buttoned. Wear long

pants and closed-toe, closed-heel shoes made

of a non-porous material.[6] Synthetic clothing is

discouraged.[9]

Respiratory Protection

All handling of powdered Iox2 sodium must

occur in a certified chemical fume hood or a

glove box to control exposure.[10] If a risk

assessment determines a high potential for

aerosolization that engineering controls cannot

mitigate, a NIOSH-approved respirator is

required.[1][6]
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Operational Plan: Step-by-Step Handling Protocol
This protocol details the procedure for weighing Iox2 sodium and preparing a stock solution.

This process must not be performed while working alone.[9][11]

Experimental Protocol: Weighing and Dissolving Iox2 Sodium Powder

Preparation (Pre-Operation):

Consult the supplier-specific SDS for Iox2 sodium.

Clearly designate and label a work area within a chemical fume hood. Remove all non-

essential items.[9][12]

Ensure an emergency eyewash and safety shower are accessible and unobstructed.[7]

Assemble all necessary equipment: anti-static weigh boat or glass vial, spatulas, vortex

mixer, pre-labeled solvent-resistant container for the final solution, and waste containers.

Prepare a spill kit containing non-combustible absorbent material (e.g., dry sand) and a

sealed container for cleanup waste.[8][13] Do not use paper towels to clean up spills of

reactive compounds.[13]

Don all required PPE as specified in the table above.

Execution (Handling):

Perform all manipulations within the fume hood with the sash at the lowest practical

position.[7]

Carefully open the Iox2 sodium container. Avoid creating dust. Use a dedicated, clean

spatula for transferring the powder.

Slowly transfer the desired amount of powder to the weigh boat or vial on an analytical

balance within the hood.

Once weighing is complete, securely close the primary Iox2 sodium container.
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To prepare a solution, place the receiving flask containing the appropriate solvent (e.g.,

anhydrous DMSO[2]) on a stir plate within the hood.

Gently add the weighed Iox2 sodium powder to the solvent to prevent splashing.

Stir the solution until the powder is fully dissolved. Gentle warming or sonication may be

required, as indicated for the parent compound.[2]

Post-Operation:

Securely cap and label the stock solution container with the chemical name,

concentration, solvent, date, and your initials.

Store the stock solution as recommended (e.g., at -20°C or -80°C for IOX2).[2]

Decontaminate the spatula and any reusable equipment with an appropriate solvent.

Collect the rinse as hazardous waste.

Dispose of all contaminated disposable items (e.g., weigh boat, gloves) in a designated,

sealed hazardous waste container.

Disposal Plan
All waste streams containing Iox2 sodium must be treated as hazardous waste.[14]

Solid Waste: This includes contaminated gloves, weigh boats, bench paper, and spill cleanup

materials. Place these items in a clearly labeled, sealed, and puncture-proof hazardous

waste container.

Liquid Waste: Unused solutions and solvent rinses from cleaning glassware must be

collected in a separate, labeled, and sealed hazardous waste container. Do not mix with

incompatible waste streams.[13]

Empty Containers: Do not attempt to rinse the original reagent bottle.[15] The empty,

unrinsed container should be sealed and disposed of as hazardous waste through your

institution's environmental health and safety (EHS) office.[13][15]
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Spills: In the event of a small spill inside a fume hood, cover the spill with a non-combustible

absorbent material like dry sand.[8][13] Use non-sparking tools to collect the material into a

sealed container for disposal.[13] For any spill outside of a fume hood, evacuate the area

and contact your institution's EHS emergency line immediately.
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4. Disposal
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Caption: Workflow for Safely Handling Iox2 Sodium Powder.
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Caption: Risk Assessment Logic for Iox2 Sodium Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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